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Compound of Interest

Compound Name:
Methyl 3-(1h-pyrazol-3-

yl)propiolate

Cat. No.: B13322119

Get Quote

Executive Summary & Chemical Definition
Pyrazole propiolate esters represent a specialized class of pharmacophores combining a

bioisosteric pyrazole ring with a reactive alkynyl ester (propiolate) side chain.[1] While often

encountered as high-value synthetic intermediates, these compounds possess distinct

biological activities driven by their electrophilic nature.

Core Structure: 3-(Substituted-pyrazolyl)prop-2-ynoic acid ester.

Primary Mechanism: Irreversible or reversible covalent inhibition via Michael addition to

nucleophilic amino acid residues (Cysteine/Serine) in target proteins.

Therapeutic Scope: Primarily investigated for antineoplastic (anticancer) and antimicrobial

properties due to their ability to disrupt redox homeostasis and essential enzymatic

pathways.

Mechanism of Action: The Alkynyl "Warhead"
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Unlike standard pyrazole carboxylates (e.g., the core of Rimonabant or Celecoxib), pyrazole

propiolate esters contain an

-unsaturated triple bond. This structural feature transforms the molecule into a potent Michael
Acceptor.

Covalent Targeting (The "Cysteine Trap")
The electron-withdrawing ester group polarizes the triple bond, making the

-carbon highly susceptible to nucleophilic attack. In a biological context, this targets thiols (-SH)
on cysteine residues of enzymes.

Pathway Logic:

Recognition: The pyrazole ring provides binding affinity (H-bonding/

-stacking) to the target protein's active site.

Reaction: The nucleophilic sulfur of a cysteine residue attacks the

-carbon of the propiolate.

Inhibition: Formation of a stable thio-alkene adduct locks the enzyme, inhibiting its function.

Figure 1: Mechanism of Covalent Inhibition via Michael Addition to Cysteine
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Anticancer Activity (Cytotoxicity)
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Pyrazole propiolates exhibit cytotoxicity against various cancer cell lines (e.g., HeLa, MCF-7,

A549). The activity is often correlated with the electronic nature of substituents on the pyrazole

ring.

Target: Tubulin polymerization and Reactive Oxygen Species (ROS) modulation.

SAR Insight: Electron-withdrawing groups (e.g., -Cl, -NO2) on the pyrazole phenyl ring

enhance the electrophilicity of the propiolate tail, often increasing potency but also non-

specific toxicity.

Data Summary:

Compound Variant Cell Line
IC50 (

M)

Mechanism
Implicated

1-Phenyl-pyrazole-4-

propiolate
MCF-7 (Breast) 12.5

ROS generation /

Apoptosis

1-(4-Chlorophenyl)-

pyrazole
HeLa (Cervical) 8.2 Tubulin destabilization

1-(4-Methoxyphenyl)-

pyrazole
A549 (Lung) 24.1

Cell cycle arrest

(G2/M)

Antimicrobial Properties
The alkynyl ester moiety is effective against Gram-positive bacteria (e.g., S. aureus) by

targeting cysteine-rich enzymes involved in bacterial cell wall synthesis or redox defense (e.g.,

Thioredoxin Reductase).

Selectivity: Often shows higher potency against Gram-positive strains due to the lack of an

outer membrane, which can impede the penetration of lipophilic esters in Gram-negative

bacteria.

Synthesis Strategies
To access these biological tools, robust synthetic routes are required. The two primary methods

are Sonogashira Coupling (for functionalizing pyrazoles) and 1,3-Dipolar Cycloaddition
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(building the ring).

Synthetic Workflow (Sonogashira Approach)
This method is preferred for late-stage functionalization of a pyrazole core.

Figure 2: Sonogashira Coupling Route to Pyrazole Propiolates
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Experimental Protocols
Protocol A: Synthesis of Ethyl 3-(1-phenyl-1H-pyrazol-4-
yl)propiolate
This protocol ensures high regioselectivity and yield.

Reagents:

4-Iodo-1-phenyl-1H-pyrazole (1.0 eq)

Ethyl propiolate (1.2 eq)

Bis(triphenylphosphine)palladium(II) dichloride (5 mol%)

Copper(I) iodide (10 mol%)
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Triethylamine (3.0 eq)

Solvent: Anhydrous DMF

Procedure:

Degassing: Charge a flame-dried Schlenk flask with the iodopyrazole, Pd catalyst, and CuI.

Evacuate and backfill with Argon (

).

Addition: Add anhydrous DMF and triethylamine via syringe. Stir until dissolved.

Coupling: Add ethyl propiolate dropwise at room temperature.

Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

Workup: Dilute with water, extract with ethyl acetate (

). Wash combined organics with brine, dry over Na

SO

, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: In Vitro Cytotoxicity Assay (MTT)
Validates biological activity against cancer cell lines.

Seeding: Seed MCF-7 cells (

cells/well) in 96-well plates. Incubate for 24h at 37°C/5% CO

.

Treatment: Dissolve Pyrazole Propiolate in DMSO (stock 10 mM). Prepare serial dilutions in

media (Final DMSO < 0.1%). Add to cells.

Incubation: Incubate for 48 hours.
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Labeling: Add 10

L MTT reagent (5 mg/mL) to each well. Incubate 4h.

Solubilization: Remove media. Add 100

L DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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